Cas no 20734-35-4 ( )

  structure
  structure
Product Name: 
CAS No:20734-35-4
MF:C12H25NO2
MW:215.332403898239
CID:910384
PubChem ID:261295
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-(dipropylamino)-3-prop-2-enoxypropan-2-ol
    • 1-(dipropylamino)-3-(prop-2-en-1-yloxy)propan-2-ol
    • AC1L64ZP
    • AC1Q77ED
    • AR-1B2972
    • CTK4E4971
    • KST-1B1602
    • NCIOpen2_006008
    • NSC93275
    • NSC-93275
    • DTXSID30293983
    • 20734-35-4
    •  
    • Inchi: 1S/C12H25NO2/c1-4-7-13(8-5-2)10-12(14)11-15-9-6-3/h6,12,14H,3-5,7-11H2,1-2H3
    • InChI Key: KHRDQXBVYLANBF-UHFFFAOYSA-N
    • SMILES: OC(COCC=C)CN(CCC)CCC

Computed Properties

  • Exact Mass: 215.18865
  • Monoisotopic Mass: 215.188529040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • PSA: 32.7
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